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Compound of Interest

Compound Name: 5-Hydroxyisatin

Cat. No.: B038543

5-Hydroxyisatin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activities of 5-hydroxyisatin. It includes detailed experimental protocols for its
synthesis, characterization, and evaluation of its biological effects, along with visualizations of
key signaling pathways and experimental workflows.

Chemical Structure and Identification

5-Hydroxyisatin, also known as 5-hydroxy-1H-indole-2,3-dione, is a derivative of isatin, a
bicyclic organic compound. The core structure consists of a fused benzene and pyrrole ring
system, with a hydroxyl group substituted at the 5th position of the benzene ring and two
ketone groups at the 2nd and 3rd positions of the pyrrolidone ring.

Table 1: Chemical Identifiers for 5-Hydroxyisatin
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Identifier Value Citation
IUPAC Name 5-hydroxy-1H-indole-2,3-dione  [1]
CAS Number 116569-09-6 [1]
Molecular Formula CsHsNOs3 [1]

SMILES

C1=CC2=C(C=C10)C(=0)C(=
O)N2

[1]

InChlKey

SZEUAVRUUFUMIU-
UHFFFAOYSA-N

[1]

Physicochemical Properties

The physicochemical properties of 5-hydroxyisatin are crucial for its handling, formulation,

and biological activity.

Table 2: Physicochemical Properties of 5-Hydroxyisatin

Property Value Citation
Molecular Weight 163.13 g/mol [1]
Melting Point 193-195 °C (decomposes) [2]
pKa Data not available

DMF: 3 mg/mL, DMSO: 5
Solubility mg/mL, Ethanol: insoluble, [3]

PBS (pH 7.2): insoluble
Appearance Solid [3]
Storage Temperature -20°C [3]

Synthesis and Purification
Synthesis of 5-Hydroxyisatin

This protocol is adapted from the general synthesis of 5-substituted indole-2,3-diones.[4][5]
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Experimental Protocol: Synthesis of 5-Hydroxyisatin

o Step 1: Synthesis of N-(4-hydroxyphenyl)-2-hydroxyimino-acetamide.

o Dissolve chloral hydrate (0.15 mol) in water (400 mL).

o Add anhydrous sodium sulfate (113.6 g), a solution of 4-aminophenol (0.1 mol) in water
(100 mL), and concentrated hydrochloric acid (0.3 mol) dropwise.

o Add a solution of hydroxylamine hydrochloride (0.22 mol) in water.

o Heat the mixture to 100°C and maintain for 1-2 hours.

o Cool the reaction mixture, and collect the precipitate by filtration.

o Wash the residue with cold water and dry to obtain N-(4-hydroxyphenyl)-2-hydroxyimino-
acetamide.

e Step 2: Cyclization to 5-Hydroxyisatin.

[¢]

Preheat concentrated sulfuric acid (10V/W of the intermediate from Step 1) to 50°C.

o Slowly add N-(4-hydroxyphenyl)-2-hydroxyimino-acetamide (0.1 mol) in batches with
vigorous stirring, maintaining the temperature between 65-75°C for 1 hour.

o Heat the mixture to 80°C for 15 minutes.

o Cool the solution to room temperature and pour it into crushed ice with strong stirring.

o Filter the resulting precipitate and wash the cake with cold water to furnish the crude 5-
hydroxyisatin.
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Synthesis of 5-Hydroxyisatin

Chloral hydrate, Conc. H2S04,
4-Aminophenol Hydroxylamine HCI N-(4-hydroxyphenyl)-2- Heat Crude 5-Hydroxyisatin
hydroxyimino-acetamide

Purification of 5-Hydroxyisatin

Add hot water,
Crude Product M. hot et Remove nsoues (4o praion | o080y o ciizaion | VaEuum fton Remove sofvent pure 5 Hycrouysatin
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MTT Cytotoxicity Assay Workﬂow\

[Seed cancer cells)
[Treat with 5-hydroxyisatin)

/DPPH Antioxidant Assay Workflow\
Prepare DPPH solution
'
Prepare test compound dilutions [Add MTT solution}
i i
Mix in 96-well plate Encubate (formazan formationD
i i
Incubate in dark (30 min) [Solubilize formazan)
i i
Measure absorbance at 517 nm Measure absorbance at 570 nm
i i
Calculate % scavenging Calculate cell viability and IC50
\- \-
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MAO-A Tnhibition Assay Workflow )

Grepare reagents)
Gre-incubate enzyme and inhibitoD
Qnitiate reaction with substrate)

Monitor product formation

:

Calculate inhibition and IC50
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6ostulated Inhibition of Ras/MAPK Pathway by 5-Hydroxyisatin Derivativ?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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